![molecular formula C16H20N2O3 B4402456 2-isobutyl-1,3-dioxo-N-propyl-5-isoindolinecarboxamide](/img/structure/B4402456.png)
2-isobutyl-1,3-dioxo-N-propyl-5-isoindolinecarboxamide
Overview
Description
2-isobutyl-1,3-dioxo-N-propyl-5-isoindolinecarboxamide, also known as IBP, is a synthetic compound that has been extensively studied for its potential use in scientific research. IBP belongs to the class of N-acyl amino acid derivatives and has been shown to have a variety of biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of 2-isobutyl-1,3-dioxo-N-propyl-5-isoindolinecarboxamide is not fully understood. However, it is believed that this compound interacts with certain proteins and enzymes in the body, leading to changes in their activity and function. This compound has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory and antioxidant properties, as well as the ability to inhibit the growth of certain cancer cells. This compound has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 2-isobutyl-1,3-dioxo-N-propyl-5-isoindolinecarboxamide in lab experiments is its high selectivity for certain metal ions, which makes it a useful tool for the detection and quantification of these ions in biological samples. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on 2-isobutyl-1,3-dioxo-N-propyl-5-isoindolinecarboxamide. One area of research is the development of new methods for synthesizing this compound and other N-acyl amino acid derivatives. Another area of research is the identification of new applications for this compound, such as its use in the treatment of neurodegenerative diseases. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential use in scientific research.
Scientific Research Applications
2-isobutyl-1,3-dioxo-N-propyl-5-isoindolinecarboxamide has been studied for its potential use in a variety of scientific research applications. One such application is its use as a fluorescent probe for the detection of metal ions. This compound has been shown to selectively bind to certain metal ions, such as copper and zinc, and emit fluorescence upon binding. This property makes this compound a useful tool for the detection and quantification of metal ions in biological samples.
properties
IUPAC Name |
2-(2-methylpropyl)-1,3-dioxo-N-propylisoindole-5-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O3/c1-4-7-17-14(19)11-5-6-12-13(8-11)16(21)18(15(12)20)9-10(2)3/h5-6,8,10H,4,7,9H2,1-3H3,(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHMNJCYQEBGFSU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)C1=CC2=C(C=C1)C(=O)N(C2=O)CC(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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